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Compound of Interest

Compound Name: 4-Chloro-2-nitroaniline

Cat. No.: B028928 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the purification of crude 4-Chloro-2-nitroaniline (CAS: 89-63-4).

Frequently Asked Questions (FAQs)
Q1: What are the basic physical properties of 4-Chloro-2-nitroaniline?

A1: 4-Chloro-2-nitroaniline is typically an orange or bright orange crystalline powder.[1][2] Key

physical properties are summarized in the table below.

Q2: What are the common impurities in crude 4-Chloro-2-nitroaniline?

A2: Common impurities often depend on the synthetic route. A frequent method of synthesis

involves the amination of 1,4-dichloro-2-nitrobenzene.[2] Therefore, unreacted starting

materials can be a significant impurity.[3] Other potential impurities include isomers (like 2-

chloro-4-nitroaniline) and byproducts from side reactions.

Q3: Which purification techniques are most effective for 4-Chloro-2-nitroaniline?

A3: The most common and effective purification techniques are recrystallization and column

chromatography.[4] Recrystallization is often sufficient if the impurities have different solubilities

than the desired product.[4] Column chromatography is used for separating impurities with

similar polarities.[4][5]
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Q4: What are the primary safety concerns when handling 4-Chloro-2-nitroaniline?

A4: 4-Chloro-2-nitroaniline is highly toxic. It is fatal if swallowed, in contact with skin, or if

inhaled.[6][7] It may also cause damage to organs through prolonged or repeated exposure.[7]

[8] Always handle this chemical in a well-ventilated fume hood and wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7]

Data Presentation
Table 1: Physical and Chemical Properties of 4-Chloro-2-nitroaniline

Property Value Reference

CAS Number 89-63-4 [6][9]

Molecular Formula C₆H₅ClN₂O₂ [1][2]

Molecular Weight 172.57 g/mol [1][7]

Appearance
Bright orange powder or

orange crystals
[1][2]

Melting Point 116-119 °C (241-243 °F) [1][2][10][11]

Water Solubility Insoluble (<1 mg/mL at 22 °C) [1][2][12]

Purity (Commercial) ≥98.0% to 99% [8][11][13]

Table 2: Solubility of 4-Chloro-2-nitroaniline in Various Solvents

The mole fraction solubility increases with rising temperature in all listed solvents.[3][14][15]

The general order of solubility at a given temperature is: NMP > ethyl acetate/acetonitrile > 1,4-

dioxane > methanol > ethanol > n-propanol > isopropanol > n-butanol > ethylene glycol >

cyclohexane > water.[3][14][15]
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Solvent Solubility

N-methyl pyrrolidone (NMP) High

Ethyl Acetate High

Acetonitrile High

1,4-Dioxane Moderate

Alcohols (Methanol, Ethanol, etc.) Moderate to Low

Cyclohexane Low

Water Very Low / Insoluble

This table is a qualitative summary based on data from references[3][14][15].
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General Purification Workflow for Crude 4-Chloro-2-nitroaniline

Initial Assessment

Purification Step

Final Steps

Crude Product
(4-Chloro-2-nitroaniline)

Purity Check
(TLC, HPLC, or Melting Point)

Recrystallization

High concentration
of desired product

Column Chromatography

Complex mixture or
isomeric impurities

Pure Product

Final Purity Verification
(HPLC, Melting Point)
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Troubleshooting Purification Issues

Recrystallization Issues Chromatography Issues

Is the purified product
still impure?

Impure after Recrystallization

Yes (Recrystallization)

Impure after Column

Yes (Chromatography)

Product is Pure.
Proceed to characterization.

No

Action: Re-evaluate solvent choice.
Use a solvent pair.

Action: Cool solution slowly
to allow proper crystal formation.

Problem: Product oils out.

Action: Use more solvent or switch
to a better solvent.

Problem: Poor peak separation. Problem: Column overloading.

Action: Change eluent polarity.
(e.g., adjust Hexane/EtOAc ratio)

Action: Use less crude material
for the column size.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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